Cas no 321526-28-7 (1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-1-ethanone)

• Product Name: 1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-1-ethanone
• CAS No: 321526-28-7
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• MDL: MFCD01314892
• CID: 3063904
• PubChem ID: 2763519
• Update Time: 2025-04-21

1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-1-ethanone
• QUYJIVOXWJTSHH-UHFFFAOYSA-N
• 1M-504S
• 321526-28-7
• 1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)ethanone
• 1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)ethan-1-one
• AKOS005069760
• CS-0327874
• MFCD01314892
• 1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-ethanone
• SCHEMBL1574797
• 1-(5-chloro-1-methyl-3-phenylpyrazol-4-yl)ethanone

• MDL： MFCD01314892
• Inchi： 1S/C12H11ClN2O/c1-8(16)10-11(14-15(2)12(10)13)9-6-4-3-5-7-9/h3-7H,1-2H3
• InChI Key： QUYJIVOXWJTSHH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 234.0559907Da
• Monoisotopic Mass: 234.0559907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Melting Point: 109-111°C

1-(5-Chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)-1-ethanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles